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Compound of Interest

Compound Name:
(Z)-Oleyloxyethyl

phosphorylcholine

Cat. No.: B15578237 Get Quote

Essential Safety and Handling Guide for (Z)-
Oleyloxyethyl phosphorylcholine
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling (Z)-Oleyloxyethyl
phosphorylcholine. It includes detailed operational and disposal plans to ensure safe

laboratory practices.

Physicochemical and Safety Data
(Z)-Oleyloxyethyl phosphorylcholine is an isomer of Oleyloxyethyl phosphorylcholine (OPC)

and functions as an inhibitor of secreted Phospholipase A2 (sPLA2).[1][2] While

comprehensive toxicological properties have not been fully investigated, adherence to strict

safety protocols is crucial.[1]
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Property Value

Molecular Formula C₂₅H₅₂NO₅P

Molecular Weight 477.7 g/mol [3]

Appearance
Waxy solid or oil, dependent on ambient

conditions[4]

Solubility

Soluble in DMSO (~16 mg/ml), DMF (~16

mg/ml), Ethanol (~15 mg/ml), and PBS (pH 7.2)

(~25 mg/ml)[5][6]

Storage

Store at -20°C in a dry, cool, and well-ventilated

place.[5][7] Keep containers tightly sealed.[4]

Product is stable for ≥ 2 years under these

conditions.[6]

Hazard Statements
May cause skin and eye irritation.[1] May cause

irritation of the upper respiratory tract.[1]

Personal Protective Equipment (PPE) and Handling
Strict adherence to PPE guidelines is mandatory to ensure personal safety when handling (Z)-
Oleyloxyethyl phosphorylcholine.
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Equipment Specification

Eye Protection Chemical safety goggles are required.[1]

Hand Protection

Use compatible chemical-resistant gloves (e.g.,

nitrile, PVC).[4] Double gloving should be

considered.[4] Change gloves frequently,

especially if contaminated, punctured, or torn.[4]

Always wash hands with soap and water after

removing gloves.[4]

Respiratory Protection

Generally not required in well-ventilated areas

or when using a fume hood.[7] For nuisance

levels of dust, a type N95 (US) or type P1 (EN

143) dust mask is recommended.[1]

Body Protection

Wear appropriate protective clothing to prevent

skin contact.[4] Work clothes should be

laundered separately.[4]

General Handling Precautions:

Avoid all personal contact, including inhalation of dust, fumes, or vapors.[4]

Use in a well-ventilated area, preferably with local exhaust ventilation.[4]

Do not eat, drink, or smoke when handling the product.[4][8]

Keep away from heat, sparks, open flames, and other ignition sources.[4][8]

Avoid contact with strong oxidizing agents.[1]

Ensure a safety shower and eye bath are readily accessible.[1]

Experimental Workflow: Handling and Preparation
of (Z)-Oleyloxyethyl phosphorylcholine
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The following diagram outlines the standard procedure for handling and preparing (Z)-
Oleyloxyethyl phosphorylcholine for experimental use.

Preparation

Handling & Dissolution

Post-Handling

Don Personal Protective Equipment (PPE)

Verify Fume Hood Functionality

Retrieve Compound from -20°C Storage

Allow Compound to Equilibrate to Room Temperature

Weigh Required Amount in Fume Hood

Dissolve in Appropriate Solvent (e.g., DMSO, Ethanol)

Securely Seal Original Container

Return Compound to -20°C Storage

Decontaminate Work Area and Equipment

Dispose of Waste According to Protocol

Remove and Dispose of PPE

Wash Hands Thoroughly
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Caption: Standard laboratory workflow for safe handling and preparation.

Spill and Disposal Procedures
Immediate and appropriate action is critical in the event of a spill.

Spill Response:

Evacuate and Ventilate: Clear the area of all personnel and increase ventilation.[4]

Control Ignition Sources: Remove all sources of ignition.[4]

Containment: Wear appropriate PPE. Contain the spill using inert materials like sand, earth,

or vermiculite.[4]

Collection: Collect the absorbed material into a labeled container for disposal.[4]

Decontamination: Wash the spill area thoroughly and prevent runoff from entering drains.[4]

If drains are contaminated, notify emergency services.[4]

Disposal Plan:

All waste must be handled in accordance with local, state, and federal regulations.[4]

Dispose of contaminated material at an approved waste disposal plant.[9]

Do not allow the product or its wash water to enter drains or sewer systems.[4][8]

Consult with your institution's environmental health and safety department for specific

disposal guidelines.

Mechanism of Action: sPLA2 Inhibition
(Z)-Oleyloxyethyl phosphorylcholine acts as an inhibitor of secreted Phospholipase A2

(sPLA2). This enzyme is involved in the biosynthesis of proinflammatory lipid mediators.[1][2]

By inhibiting sPLA2, it can be utilized in studies related to inflammatory diseases.[1][2]
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Caption: Inhibition of the sPLA2 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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